Cas no 85779-99-3 (5-iodo-1,3-dimethyl-4-nitro-pyrazole)

• Product Name: 5-iodo-1,3-dimethyl-4-nitro-pyrazole
• CAS No: 85779-99-3
• MF: C₅H₆IN₃O₂
• MW: 267.024512767792
• CID: 4244767
• PubChem ID: 13070797
• Update Time: 2025-11-06

5-iodo-1,3-dimethyl-4-nitro-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-iodo-1,3-dimethyl-4-nitro-
• 5-iodo-1,3-dimethyl-4-nitropyrazole
• 5-iodo-1,3-dimethyl-4-nitro-pyrazole
• 85779-99-3
• 5-Iodo-1,3-dimethyl-4-nitro-1H-pyrazole

• Inchi： 1S/C5H6IN3O2/c1-3-4(9(10)11)5(6)8(2)7-3/h1-2H3
• InChI Key： CJVIDZZOOSNUOX-UHFFFAOYSA-N
• SMILES： N1(C)C(I)=C([N+]([O-])=O)C(C)=N1

Computed Properties

• Exact Mass: 266.95047Da
• Monoisotopic Mass: 266.95047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6Ų

Additional information on 5-iodo-1,3-dimethyl-4-nitro-pyrazole

Comprehensive Overview of 5-iodo-1,3-dimethyl-4-nitro-pyrazole (CAS No. 85779-99-3)

5-iodo-1,3-dimethyl-4-nitro-pyrazole (CAS No. 85779-99-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted pyrazole derivative is characterized by its unique molecular structure, which includes an iodine atom at the 5-position and nitro group at the 4-position. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial agents and herbicides.

The growing interest in 5-iodo-1,3-dimethyl-4-nitro-pyrazole aligns with current trends in green chemistry and sustainable synthesis. Researchers are increasingly exploring eco-friendly methods to produce this compound, such as catalytic iodination and solvent-free reactions, to minimize environmental impact. These advancements address common search queries like "sustainable synthesis of nitro-pyrazoles" and "iodo-pyrazole applications in drug discovery," reflecting the compound's relevance in modern scientific discourse.

From a pharmacological perspective, 5-iodo-1,3-dimethyl-4-nitro-pyrazole exhibits promising properties as a scaffold for kinase inhibitors. Its ability to modulate enzyme activity has been investigated in studies related to cancer therapeutics and inflammatory diseases. This ties into frequently searched topics such as "pyrazole-based drug candidates 2024" and "nitroheterocycles in medicinal chemistry," highlighting its potential in addressing unmet medical needs.

In material science, the compound's electron-withdrawing nitro group and heavy iodine atom contribute to interesting photophysical properties. Recent studies have explored its utility in organic semiconductors and nonlinear optical materials, responding to popular searches about "nitro-pyrazole materials for OLEDs" and "iodinated compounds in electronics." These applications demonstrate the versatility of CAS No. 85779-99-3 beyond traditional chemical domains.

Analytical characterization of 5-iodo-1,3-dimethyl-4-nitro-pyrazole typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's stability under various conditions is a subject of ongoing research, particularly regarding questions such as "pyrazole derivative stability in aqueous solutions" and "storage conditions for iodinated heterocycles." Proper handling protocols ensure its effective use in laboratory settings.

The commercial availability of 5-iodo-1,3-dimethyl-4-nitro-pyrazole has increased in response to demand from contract research organizations and academic institutions. Suppliers often highlight its purity (>98%) and batch-to-batch consistency, addressing common purchaser concerns about "reliable sources of research chemicals" and "custom synthesis of pyrazole derivatives." The compound's pricing reflects its specialized nature and synthetic complexity.

Future research directions for CAS No. 85779-99-3 may explore its potential in bioconjugation chemistry and catalysis. The iodine moiety presents opportunities for cross-coupling reactions, while the nitro group could be reduced to valuable amino derivatives. These possibilities align with trending searches about "versatile chemical building blocks" and "multifunctional heterocyclic compounds," ensuring continued scientific interest in this molecule.

Regulatory aspects of 5-iodo-1,3-dimethyl-4-nitro-pyrazole emphasize proper laboratory safety without restricting its research applications. Material safety data sheets provide essential information about personal protective equipment requirements and waste disposal procedures, responding to queries like "safe handling of iodinated compounds" and "chemical hygiene for nitro derivatives." These guidelines support responsible use in scientific investigations.

The synthesis of 5-iodo-1,3-dimethyl-4-nitro-pyrazole typically involves sequential functionalization of the pyrazole core, with careful control of reaction conditions to ensure regioselectivity. Modern approaches focus on improving atom economy and yield optimization, topics frequently searched by synthetic chemists. The development of scalable production methods remains an active area of investigation to meet growing demand.

In conclusion, 5-iodo-1,3-dimethyl-4-nitro-pyrazole (CAS No. 85779-99-3) represents a chemically intriguing and practically valuable compound with diverse applications. Its continued study addresses multiple contemporary scientific challenges while responding to real-world search trends in specialty chemicals and applied chemistry. The compound's unique properties ensure its ongoing importance in both academic and industrial research settings.